6-Iodo-1-methyl-1H-indazole
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Overview
Description
6-Iodo-1-methyl-1H-indazole is a chemical compound with the CAS Number: 1214899-83-8 . It has a molecular weight of 258.06 and a linear formula of C8H7IN2 . It is typically stored in a dark place, sealed in dry, at room temperature . It is used as an intermediate to synthesize inhibitors of Chk1 .
Synthesis Analysis
The synthesis of indazoles, including 6-Iodo-1-methyl-1H-indazole, involves various methods such as 1,3-Dipolar cycloaddition reactions between α-substituted α-diazomethylphosphonates and arynes . Other methods include CuI-catalyzed coupling of N-acyl-N′-substituted hydrazines with aryl iodides .Molecular Structure Analysis
The molecular structure of 6-Iodo-1-methyl-1H-indazole is represented by the linear formula C8H7IN2 . The compound is solid in physical form .Chemical Reactions Analysis
The chemical reactions involving 6-Iodo-1-methyl-1H-indazole are complex and involve several steps. For instance, Revill P. and co-worker synthesized Axitinib by iodination of 6-iodo-1H-indazole to give 3,6-di iodo- 1H-indazole, which on further reaction with 2- mercapto-N-methylbenzenesulfinamide gives 2- (3-iodo-1Hindazol-6-ylthio)-N-methylbenzamide .Physical And Chemical Properties Analysis
6-Iodo-1-methyl-1H-indazole is a solid at room temperature . It has a molecular weight of 258.06 . The compound should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Medicinal Applications
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications. They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Synthesis Strategies
Recent strategies for the synthesis of 1H- and 2H-indazoles include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent .
Inhibitors of Phosphoinositide 3-Kinase δ
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Antimicrobial Activities
The antimicrobial activities of indazoles were studied, and it was found that the majority of the compounds had moderate-to-high activity against the test cultures of Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
Synthetic Approaches
There have been efforts to develop synthetic approaches to indazoles, including reactions under catalyst- and solvent-free conditions .
Transition Metal Catalyzed Approach
A Cu (OAc)2-catalyzed facile synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described .
Mechanism of Action
Target of Action
6-Iodo-1-methyl-1H-indazole is an intermediate used to synthesize inhibitors of Chk1 . Chk1, or Checkpoint Kinase 1, plays a significant role in DNA damage response and cell cycle regulation. It is often targeted in cancer therapies due to its role in cell proliferation .
Mode of Action
It is known that indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Biochemical Pathways
Indazole-containing compounds, such as 6-Iodo-1-methyl-1H-indazole, are known to affect various biochemical pathways. For instance, they can suppress the immune system via the kynurenine pathway by two mechanisms: tryptophan depletion and toxicity of the metabolites in the kynurenine pathway .
Result of Action
The result of the action of 6-Iodo-1-methyl-1H-indazole can vary depending on the specific target and the biological context. For instance, when used as an intermediate in the synthesis of Chk1 inhibitors, it can contribute to the inhibition of cell proliferation, which is particularly relevant in the context of cancer therapies .
Action Environment
The action, efficacy, and stability of 6-Iodo-1-methyl-1H-indazole can be influenced by various environmental factors. These can include the specific biological environment within the body, such as pH, temperature, and the presence of other molecules. Additionally, external factors such as storage conditions can also impact the stability of the compound .
Safety and Hazards
properties
IUPAC Name |
6-iodo-1-methylindazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2/c1-11-8-4-7(9)3-2-6(8)5-10-11/h2-5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOBWRJCBLYMZHH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)I)C=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20680929 |
Source
|
Record name | 6-Iodo-1-methyl-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20680929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1214899-83-8 |
Source
|
Record name | 6-Iodo-1-methyl-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20680929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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